Cas no 2171988-01-3 (3-(pyridin-4-yl)cyclobutan-1-amine dihydrochloride)

3-(pyridin-4-yl)cyclobutan-1-amine dihydrochloride structure
2171988-01-3 structure
Product Name:3-(pyridin-4-yl)cyclobutan-1-amine dihydrochloride
CAS No:2171988-01-3
MF:C9H13ClN2
MW:184.665920972824
CID:5836761
PubChem ID:137890964
Update Time:2026-03-11

3-(pyridin-4-yl)cyclobutan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • [3-(4-pyridinyl)cyclobutyl]amine dihydrochloride
    • 3-(pyridin-4-yl)cyclobutan-1-amine dihydrochloride
    • 2171988-01-3
    • 3-Pyridin-4-ylcyclobutan-1-amine;dihydrochloride
    • MFCD29760292
    • trans-3-(4-pyridinyl)cyclobutanamine dihydrochloride
    • EN300-1667005
    • cis-3-(4-pyridinyl)cyclobutanamine dihydrochloride
    • Inchi: 1S/C9H12N2.ClH/c10-9-5-8(6-9)7-1-3-11-4-2-7;/h1-4,8-9H,5-6,10H2;1H
    • InChI Key: DISNKKXKAZWQCT-UHFFFAOYSA-N
    • SMILES: NC1CC(C2=CC=NC=C2)C1.Cl

Computed Properties

  • Exact Mass: 220.0534038g/mol
  • Monoisotopic Mass: 220.0534038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 124
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.9Ų

3-(pyridin-4-yl)cyclobutan-1-amine dihydrochloride Pricemore >>

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